Cas no 114416-95-4 (Carbamothioic acid,(1-methylethyl)(1-phenylethyl)-, S-ethyl ester (9CI))

• Product Name: Carbamothioic acid,(1-methylethyl)(1-phenylethyl)-, S-ethyl ester (9CI)
• CAS No: 114416-95-4
• MF: C₁₄H₂₁NOS
• MW: 251.387642621994
• CID: 197233
• PubChem ID: 188880
• Update Time: 2025-04-19

Carbamothioic acid,(1-methylethyl)(1-phenylethyl)-, S-ethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,(1-methylethyl)(1-phenylethyl)-, S-ethyl ester (9CI)
• S-ethyl N-(1-phenylethyl)-N-propan-2-ylcarbamothioate
• 114416-95-4
• S-ethyl (1-phenylethyl)propan-2-ylcarbamothioate
• DTXSID90921356

• Inchi： 1S/C14H21NOS/c1-5-17-14(16)15(11(2)3)12(4)13-9-7-6-8-10-13/h6-12H,5H2,1-4H3
• InChI Key： KYQRHZHHHBSJOB-UHFFFAOYSA-N
• SMILES： S(CC)C(N(C(C)C)C(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 251.13453
• Monoisotopic Mass: 251.134
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.044
• Boiling Point: 347.8°C at 760 mmHg
• Flash Point: 164.1°C
• Refractive Index: 1.538
• PSA: 20.31